Cas no 2229219-13-8 (3-(7-chloroquinolin-8-yl)methylazetidin-3-ol)

• Product Name: 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol
• CAS No: 2229219-13-8
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• CID: 6219691
• PubChem ID: 165965937
• Update Time: 2025-05-20

3-(7-chloroquinolin-8-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol
• EN300-1994709
• 3-[(7-chloroquinolin-8-yl)methyl]azetidin-3-ol
• 2229219-13-8

• Inchi： 1S/C13H13ClN2O/c14-11-4-3-9-2-1-5-16-12(9)10(11)6-13(17)7-15-8-13/h1-5,15,17H,6-8H2
• InChI Key： AIYHBQMKBGVAEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC1(CNC1)O

Computed Properties

• Exact Mass: 248.0716407g/mol
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol

3-(7-Chloroquinolin-8-yl)methylazetidin-3-ol: A Comprehensive Overview

The compound 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol (CAS No. 2229219-13-8) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

3-(7-Chloroquinolin-8-yl)methylazetidin-3-ol belongs to the class of azetidinols, which are four-membered ring compounds with hydroxyl groups. The presence of the 7-chloroquinolinyl group introduces additional complexity and functionality to the molecule. Quinoline derivatives are well-known for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. The integration of this quinoline moiety with the azetidinol core creates a unique chemical entity with enhanced bioactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol. Researchers have explored various methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, to optimize the production process. These efforts have not only improved the yield but also enhanced the purity of the compound, making it more suitable for pharmacological studies.

The pharmacological profile of 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol has been extensively investigated in recent years. Studies have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown promising results in terms of its antitumor activity, particularly against certain types of cancer cells.

One of the most intriguing aspects of 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol is its ability to modulate cellular signaling pathways. Recent research has revealed its interaction with specific G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. This interaction has opened new avenues for exploring its therapeutic potential in treating conditions such as neurodegenerative diseases and cardiovascular disorders.

The bioavailability and pharmacokinetic properties of 3-(7-chloroquinolin-8-yl)methylazetidin-3-ol have also been a focus of recent studies. Researchers have employed advanced analytical techniques to evaluate its absorption, distribution, metabolism, and excretion (ADME) profile. These studies have provided valuable insights into optimizing its formulation for enhanced therapeutic efficacy.

In conclusion, 3-(7-chloroquinolin-8-yllmethylazetidin - 3 - ol (CAS No. 2229219 - 13 - 8) is a versatile compound with immense potential in drug development. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to play a significant role in the future of medicinal chemistry.